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Compound of Interest

Compound Name: Trifluoroacetamide

Cat. No.: B147638 Get Quote

An In-Depth Technical Guide to the Safe Handling of Trifluoroacetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,

and emergency procedures for trifluoroacetamide (CAS No. 354-38-1). The information is

compiled to ensure safe laboratory practices for professionals in research and development.

Hazard Identification and Classification
Trifluoroacetamide is classified as a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin or eye contact. It is harmful if swallowed and causes skin,

eye, and respiratory irritation.[1][2][3][4]

Table 1: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b147638?utm_src=pdf-interest
https://www.benchchem.com/product/b147638?utm_src=pdf-body
https://www.benchchem.com/product/b147638?utm_src=pdf-body
https://www.benchchem.com/product/b147638?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetamide
https://www.sigmaaldrich.com/JP/ja/product/aldrich/144657
https://www.cdhfinechemical.com/images/product/msds/37_1234645299_2,2,4-TRIFLUOROACETAMIDECASNO354-38-1MSDS.pdf
https://www.fishersci.es/store/msds?partNumber=10402293&productDescription%3D250GR+2%2C2%2C2-Trifluoroacetamide%2C+97%25&countryCode=ES&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement Reference

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1][2][5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][2][3][4]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[1][2][3][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][2][3][4]

The signal word for trifluoroacetamide is "Warning".[2][3]

Physical, Chemical, and Toxicological Properties
Understanding the properties of trifluoroacetamide is crucial for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Reference

CAS Number 354-38-1 [1][6]

Molecular Formula C₂H₂F₃NO [1][3][6]

Molecular Weight 113.04 g/mol [1][3][6]

Appearance
White to light yellow crystalline

powder
[1][7][8]

Melting Point 65-70 °C [6][7][8]

Boiling Point 162.5 °C [6][7][8]

Storage Temperature Store below +30°C [7][8]

Incompatible Materials
Acids, bases, strong oxidizing

agents, strong reducing agents
[9][10][11]
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Table 3: Toxicological Data

Test Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg [11]

Experimental Protocols: Safe Handling and
Emergency Response
Adherence to strict protocols is mandatory when working with trifluoroacetamide to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A logical approach to PPE selection is critical. The following equipment must be used when

handling trifluoroacetamide.

Required Personal Protective Equipment

Handling Trifluoroacetamide
(Solid/Dust)

Eye Protection:
Safety glasses with side-shields

(conforming to EN166)

Always required

Hand Protection:
Protective gloves

(e.g., Nitrile rubber)

Always required

Body Protection:
Impervious clothing / Lab coat

Always required

Respiratory Protection:
Required if dust is generated or

ventilation is inadequate.
(e.g., N95 dust mask, P1/P2 respirator)

Conditional

Click to download full resolution via product page

Caption: Required PPE for handling Trifluoroacetamide.

Table 4: Personal Protective Equipment (PPE) Specifications
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Protection Standard Details Reference

Eye/Face
EN166 (EU) or NIOSH

(US)

Safety glasses with

side-shields or

goggles.

[3][4][9][10]

Hand EN 374

Chemical-resistant

protective gloves

(e.g., Nitrile rubber).

Gloves must be

inspected prior to use.

[3][4]

Skin/Body N/A

Lab coat or

impervious clothing to

prevent skin

exposure.

[3][9][10]

Respiratory
NIOSH (US) or EN

143 (EU)

For nuisance

exposures, use a type

P95 (US) or type P1

(EU) particle

respirator. For higher

exposure, use type

ABEK-P2 (EU)

respirator cartridges.

[2][3]

Handling and Storage Protocols
Handling: Always handle trifluoroacetamide in a well-ventilated area, preferably in a

chemical fume hood.[9][10][11] Avoid contact with skin and eyes and prevent the formation of

dust.[3][9][10][11] Do not breathe in the dust.[9][10][12] Wash hands thoroughly after

handling.[3][9][10]

Storage: Store in a dry, cool, and well-ventilated place.[11] Keep the container tightly closed

and store it in a locked-up area.[9][10] The substance is stable under normal conditions.[9]

[10]

First Aid Experimental Protocol
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In the event of exposure, immediate and appropriate first aid is critical. The following workflow

outlines the necessary steps.

Exposure Event

First Aid Response Protocol

Inhalation

1. Remove victim to fresh air.
2. Keep at rest.

3. If not breathing, give artificial respiration.

Skin Contact

1. Wash off immediately with soap and
plenty of water.

2. Remove all contaminated clothing.

Eye Contact 1. Rinse cautiously with water for at least 15 minutes.
2. Remove contact lenses, if present and easy to do.

3. Continue rinsing.

Ingestion
1. Clean mouth with water.
2. Do NOT induce vomiting.

Seek Immediate Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: First aid response workflow for Trifluoroacetamide exposure.

Spill Cleanup Protocol
A solid spill of trifluoroacetamide must be handled promptly and safely to prevent dispersion

and exposure.
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Spill Occurs

Step 1: Evacuate & Ventilate
Ensure adequate ventilation.

Evacuate non-essential personnel.

Step 2: Don PPE
Wear required protective equipment:
gloves, goggles, respirator, lab coat.

Step 3: Contain & Clean
Avoid creating dust.

Sweep or shovel material into a
suitable, closed container for disposal.

Step 4: Decontaminate Area
After material is removed, wipe the area

with a wet paper towel.

Step 5: Waste Disposal
Dispose of container and cleaning materials

as hazardous waste according to regulations.

Cleanup Complete

Click to download full resolution via product page

Caption: Experimental workflow for solid spill cleanup.

Methodology Details:
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Personal Precautions: Ensure adequate ventilation and use personal protective equipment

as required.[3][9][10] Evacuate unnecessary personnel from the area.[3]

Environmental Precautions: Prevent the product from entering drains.[3]

Containment and Cleaning: Sweep up the spilled solid and shovel it into a suitable container

for disposal.[9][10] Avoid actions that create dust.[3] After the solid is removed,

decontaminate the area. All cleanup materials should be disposed of as hazardous waste.

Fire-Fighting and Decomposition
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[3][4][11]

Special Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[4][11]

Hazardous Decomposition Products: In a fire, trifluoroacetamide can decompose to

produce nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and gaseous

hydrogen fluoride (HF).[4][9][10][11]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][9][10][11]

Disposal Considerations
Dispose of trifluoroacetamide and any contaminated materials in accordance with local, state,

and federal regulations.[9][10] Offer surplus and non-recyclable solutions to a licensed disposal

company.[3] Contaminated packaging should be disposed of as an unused product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Trifluoroacetamide | C2H2F3NO | CID 67717 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. トリフルオロアセトアミド 97% | Sigma-Aldrich [sigmaaldrich.com]

3. cdhfinechemical.com [cdhfinechemical.com]

4. fishersci.es [fishersci.es]

5. merckmillipore.com [merckmillipore.com]

6. chemimpex.com [chemimpex.com]

7. Trifluoroacetamide | 354-38-1 [amp.chemicalbook.com]

8. Trifluoroacetamide | 354-38-1 [chemicalbook.com]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

11. WERCS Studio - Application Error [assets.thermofisher.com]

12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Trifluoroacetamide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147638#trifluoroacetamide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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